Cas no 304896-39-7 (2-[5-(2,3-Dichloro-phenyl)-furan-2-ylmethylene]-malonic acid diethyl ester)

• Product Name: 2-[5-(2,3-Dichloro-phenyl)-furan-2-ylmethylene]-malonic acid diethyl ester
• CAS No: 304896-39-7
• MF: C₁₈H₁₆Cl₂O₅
• MW: 383.222643852234
• CID: 3055337
• PubChem ID: 1556694
• Update Time: 2025-10-28

2-[5-(2,3-Dichloro-phenyl)-furan-2-ylmethylene]-malonic acid diethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-[5-(2,3-Dichloro-phenyl)-furan-2-ylmethylene]-malonic acid diethyl ester
• diethyl {[5-(2,3-dichlorophenyl)furan-2-yl]methylidene}propanedioate
• Diethyl 2-((5-(2,3-dichlorophenyl)furan-2-yl)methylene)malonate
• CS-0333216
• Diethyl2-((5-(2,3-dichlorophenyl)furan-2-yl)methylene)malonate
• SB61611
• STK392369
• diethyl 2-[[5-(2,3-dichlorophenyl)furan-2-yl]methylidene]propanedioate
• 685-892-5
• AKOS001659392
• 304896-39-7
• CBMicro_035454
• BIM-0035342.P001
• DIETHYL 2-((5-(2,3-DICHLOROPHENYL)-2-FURYL)METHYLENE)MALONATE
• 1,3-DIETHYL 2-{[5-(2,3-DICHLOROPHENYL)FURAN-2-YL]METHYLIDENE}PROPANEDIOATE

• Inchi： 1S/C18H16Cl2O5/c1-3-23-17(21)13(18(22)24-4-2)10-11-8-9-15(25-11)12-6-5-7-14(19)16(12)20/h5-10H,3-4H2,1-2H3
• InChI Key： UGKMXUXTHAIMGX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1=CC=C(/C=C(\C(=O)OCC)/C(=O)OCC)O1)Cl

Computed Properties

• Exact Mass: 382.0374790Da
• Monoisotopic Mass: 382.0374790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 65.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-[5-(2,3-Dichloro-phenyl)-furan-2-ylmethylene]-malonic acid diethyl ester

2-[5-(2,3-Dichloro-phenyl)-furan-2-ylmethylene]-malonic acid diethyl ester: A Comprehensive Overview

The compound with CAS No. 304896-39-7, known as 2-[5-(2,3-Dichloro-phenyl)-furan-2-ylmethylene]-malonic acid diethyl ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and material science. The malonic acid diethyl ester backbone serves as a versatile platform for further chemical modifications, while the furan ring and dichlorophenyl group contribute to its intriguing electronic and steric properties.

Recent studies have highlighted the importance of furan-based compounds in medicinal chemistry, particularly in the development of anti-inflammatory and anticancer agents. The presence of the dichlorophenyl group in this molecule enhances its stability and bioavailability, making it a promising candidate for various therapeutic applications. Researchers have also explored the potential of this compound as a building block for constructing more complex molecular architectures, such as macrocycles and supramolecular assemblies.

One of the most notable advancements involving this compound is its role in the synthesis of bioactive molecules. By leveraging its furan ring as a reactive site, scientists have successfully incorporated it into peptide-based drugs and enzyme inhibitors. The malonic acid diethyl ester moiety has also been utilized in the development of chiral auxiliaries, which are essential for asymmetric synthesis—a critical area in modern organic chemistry.

In terms of material science, this compound has shown potential as a precursor for advanced polymers and organic semiconductors. Its ability to form stable covalent bonds with other functional groups makes it an ideal candidate for designing materials with tailored electronic properties. Recent experiments have demonstrated that derivatives of this compound can exhibit enhanced charge transport properties, making them suitable for applications in organic electronics.

The synthesis of 2-[5-(2,3-Dichloro-phenyl)-furan-2-ylmethylene]-malonic acid diethyl ester involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the furan ring via cyclization reactions and the subsequent introduction of the dichlorophenyl group through electrophilic aromatic substitution. The use of palladium-catalyzed cross-coupling reactions has further expanded the scope of this molecule's synthetic versatility.

From an environmental perspective, this compound has been studied for its biodegradation potential and eco-friendly synthesis pathways. Researchers have developed green chemistry approaches to minimize waste and reduce energy consumption during its production. These efforts align with the growing demand for sustainable chemical processes in the pharmaceutical and materials industries.

In conclusion, 2-[5-(2,3-Dichloro-phenyl)-furan-2-ylmethylene]-malonic acid diethyl ester (CAS No. 304896-39-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool for advancing both academic and industrial pursuits.